Cas no 27945-54-6 (4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-)

• Product Name: 4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-
• CAS No: 27945-54-6
• MF: C₁₇H₁₅BrN₂O₂
• MW: 359.217203378677
• CID: 254783
• PubChem ID: 63759
• Update Time: 2025-04-19

4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-
• 6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methylquinazolin-4-one
• 4(3H)-Quinazolinone, 6-bromo-3-(4-hydroxy-3,5-xylyl)-2-methyl-
• SRC-677
• 6-Bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methylquinazolin-4(3H)-one
• 4(3H)-Quinazolinone, 6-bromo-3-(3,5-dimethyl-4-hydroxyphenyl)-2-methyl-
• 27945-54-6
• DTXSID10182225
• 5-24-03-00202 (Beilstein Handbook Reference)
• SRC 677
• 6-bromo-3-(4-hydroxy-3,5-dimethylphenyl)-2-methyl-3,4-dihydroquinazolin-4-one
• BRN 0818424

• Inchi： 1S/C17H15BrN2O2/c1-9-6-13(7-10(2)16(9)21)20-11(3)19-15-5-4-12(18)8-14(15)17(20)22/h4-8,21H,1-3H3
• InChI Key： PBXWMYRTSVLMAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C(C)=N2)C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 358.03175
• Monoisotopic Mass: 358.03169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 3.5

Experimental Properties

• Density: 1.49
• Boiling Point: 545°C at 760 mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.66
• PSA: 52.9